MCC-134 Thermocouple DAQ HAT: A Technical Guide
MCC-134 Thermocouple DAQ HAT: A Technical Guide
An in-depth technical guide to the MCC-134 Thermocouple DAQ HAT for researchers, scientists, and drug development professionals.
For Researchers, Scientists, and Drug Development Professionals
Introduction
The MCC-134 is a four-channel thermocouple data acquisition (DAQ) Hardware Attached on Top (HAT) for the Raspberry Pi, designed for high-accuracy temperature measurements essential in various research and industrial applications.[1][2][3] This guide provides a comprehensive overview of its technical specifications, features, and operational protocols to enable its effective use in laboratory and drug development settings.
Core Features
The MCC-134 offers a range of features critical for scientific and research applications:
-
High Resolution and Accuracy: A 24-bit analog-to-digital converter (ADC) provides high-resolution temperature measurements.[1][4][5][6]
-
Multiple Thermocouple Types: It supports J, K, R, S, T, N, E, and B type thermocouples, offering a wide range of temperature measurement capabilities.[1][4][5][6]
-
Channel Isolation: The four thermocouple input channels are electrically isolated from the Raspberry Pi, which minimizes noise and protects the host computer.[1][4]
-
Cold Junction Compensation (CJC): Onboard high-resolution sensors provide cold junction compensation to improve measurement accuracy.[1][2][4][7]
-
Open Thermocouple Detection: The device can detect and report broken or disconnected thermocouples.[1][4][5][6]
-
Software Support: A comprehensive open-source software library is available for both Python and C/C++, allowing for easy integration into existing data acquisition and analysis workflows.[1][5]
-
Stackable Design: Up to eight MCC DAQ HATs can be stacked onto a single Raspberry Pi, enabling high-channel-count systems.[1][5][6]
Technical Specifications
The following tables summarize the key technical specifications of the MCC-134.
Analog Input
| Specification | Value |
| ADC Resolution | 24-bit[1][4][5][6] |
| Number of Channels | 4 differential thermocouple inputs[1][4][5][6] |
| Input Isolation | 500 Vpk withstand between input and Raspberry Pi ground[4] |
| Differential Input Voltage Range | ±78.125 mV[4] |
| Common Mode Voltage Range | 0.8 V max between any CHx+ or – input and any other input[4] |
| Absolute Maximum Input Voltage | ±25 V (power on or off)[4] |
| Differential Input Impedance | 40 MΩ[4] |
| Input Current | 83 nA[4] |
| Common Mode Rejection (fIN = 50 Hz or 60 Hz) | 100 dB[4] |
| Minimum Update Interval | 1 second[1][4][5][6] |
| Open Thermocouple Detect Response Time | 2 seconds[4] |
| Recommended Warm-up Time | 15 minutes[4] |
Thermocouple Support and Measurement Ranges
| Thermocouple Type | Measurement Range (°C) |
| J | –210 °C to 1200 °C[4] |
| K | –270 °C to 1372 °C[4] |
| R | –50 °C to 1768 °C[4] |
| S | –50 °C to 1768 °C[4] |
| T | –270 °C to 400 °C[4] |
| N | –270 °C to 1300 °C[4] |
| E | Supported[1][5][6] |
| B | Supported[1][5][6] |
Experimental Protocol: A Step-by-Step Guide
This section outlines a detailed protocol for setting up and performing temperature measurements with the MCC-134.
Hardware Setup
-
Install the MCC-134 HAT:
-
Ensure the Raspberry Pi is powered off.
-
Carefully align the 40-pin GPIO connector on the MCC-134 with the corresponding pins on the Raspberry Pi and press down firmly to secure it.
-
If stacking multiple HATs, configure the address jumpers (A0 to A2) on each board to set a unique address. The base HAT should be at address 0 (no jumper).[8]
-
-
Connect Thermocouples:
-
Connect the positive and negative leads of your thermocouples to the screw terminals corresponding to the desired channels (CH0H/CH0L to CH3H/CH3L).[8]
-
Ensure the correct polarity is observed.
-
-
Power On:
-
Connect the power supply to the Raspberry Pi. A status LED on the MCC-134 will illuminate when power is applied.[8]
-
Software Installation and Configuration
-
Install the MCC DAQ HAT Library:
-
Open a terminal on your Raspberry Pi.
-
It is recommended to follow the official installation instructions provided by the manufacturer, which typically involve cloning a repository from GitHub and running an installation script. The library provides support for C, C++, and Python.[1]
-
-
Verify Installation:
-
The manufacturer provides utilities to list and verify the connected DAQ HATs.
-
Data Acquisition and Logging
The MCC DAQ HAT library includes example programs to help users get started. A common example is a console-based application that reads and displays the value of each thermocouple channel in a timed loop.[3][7] For more advanced applications, datalogger examples are available that acquire data, display it on a strip chart, and log it to a CSV file.[4]
Best Practices for Accurate Measurements
To ensure the highest quality data, consider the following best practices:
-
Minimize Processor Load: High CPU usage on the Raspberry Pi can increase its temperature, potentially affecting the cold junction compensation. Running a program that fully loads all four cores can raise the processor temperature above 70°C.[4][8]
-
Stable Thermal Environment: Avoid placing the setup near sources of heat or cooling that cycle on and off, as sudden environmental changes can lead to increased errors.[4][8]
-
Adequate Airflow: A steady airflow from a fan can help dissipate heat and reduce measurement errors.[1][4]
-
Stacking Order: When using multiple HATs, position the MCC-134 farthest from the Raspberry Pi to minimize thermal interference from the Pi's processor.[1][4]
Data Acquisition Workflow
The following diagram illustrates the logical flow of data from the physical measurement to the final logged data.
Caption: Data acquisition workflow from thermocouple to data logging.
Experimental Setup and Logic
The following diagram illustrates the logical connections and decision points in a typical experimental setup.
Caption: Logical flow of a temperature measurement experiment.
References
- 1. idm-instrumentos.es [idm-instrumentos.es]
- 2. youtube.com [youtube.com]
- 3. community.element14.com [community.element14.com]
- 4. files.digilent.com [files.digilent.com]
- 5. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
- 6. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
- 7. digikey.com [digikey.com]
- 8. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
